4-Hydroxynonenal

• CAS No.: 75899-68-2
• Product Name: 4-Hydroxynonenal
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: (E)-4-hydroxynon-2-enal
• Standard InChI: InChI=1S/C9H16O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-9,11H,2-4,6H2,1H3/b7-5+
• Standard InChIKey: JVJFIQYAHPMBBX-FNORWQNLSA-N
• Isomeric SMILES: CCCCCC(/C=C/C=O)O
• SMILES: CCCCCC(C=CC=O)O
• Canonical SMILES: CCCCCC(C=CC=O)O
• Physical Description: Solid
• Description: 4-Hydroxynonenal, also known as HNE, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 4-hydroxynonenal is considered to be a fatty aldehyde lipid molecule. 4-Hydroxynonenal is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Hydroxynonenal has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 4-hydroxynonenal is primarily located in the cytoplasm. Outside of the human body, 4-hydroxynonenal can be found in a number of food items such as longan, fennel, black huckleberry, and black radish. This makes 4-hydroxynonenal a potential biomarker for the consumption of these food products. 4-Hydroxynonenal is a potentially toxic compound.; 4-hydroxynon-2-enal is an enal consisting of non-2-ene having an oxo group at the 1-position and a hydroxy group at the 4-position. It has a role as a human metabolite. It is a hydroxyaldehyde, an enal and a 4-hydroxynonenal.
• Synonyms: 4-HNE cpd; 4-hydroxy-2,3-nonenal; 4-hydroxy-2-nonenal; 4-hydroxy-2-nonenal, (E)-isomer; 4-hydroxynonen-2-al; 4-hydroxynonenal
• Reference: 1.Pryor, W.A. and Porter, N.A. Suggested mechanisms for the production of 4-hydroxy-2-nonenal from the autoxidation of polyunsaturated fatty acids. Free Radical Biology & Medicine 8, 541-543 (1990).
• PubChem Compound: 5283344
• Last Modified: Nov 11 2021